Cas no 880157-10-8 (benzyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: benzyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 880157-10-8
• MF: C₂₀H₂₃BO₄
• MW: 338.205226182938
• CID: 2115667
• PubChem ID: 17750214
• Update Time: 2025-05-24

benzyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• phenylmethyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 3-Benzyloxycarbonylphenylboronic acid, pinacol ester
• CS-0177777
• A1-05487
• SCHEMBL2569288
• DA-35109
• MFCD06795666
• 3-(-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOIC ACID BENZYL ESTER
• BENZOIC ACID, 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-, PHENYLMETHYL ESTER
• AB29211
• 880157-10-8
• NFOUTNGHWQTMQA-UHFFFAOYSA-N
• AKOS021982283
• benzyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxa-borolane-2-yl)benzoate
• 3-(-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOICACIDBENZYLESTER

• Inchi： 1S/C20H23BO4/c1-19(2)20(3,4)25-21(24-19)17-12-8-11-16(13-17)18(22)23-14-15-9-6-5-7-10-15/h5-13H,14H2,1-4H3
• InChI Key： NFOUTNGHWQTMQA-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C(=O)OCC3C=CC=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 338.1689394Da
• Monoisotopic Mass: 338.1689394Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 468.7±28.0 °C at 760 mmHg
• Flash Point: 237.2±24.0 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

benzyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on benzyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Benzyl 3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Benzoate: A Comprehensive Overview

Benzyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, also known by its CAS number 880157-10-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which incorporates a benzoate group attached to a dioxaborolane moiety. The dioxaborolane ring is a five-membered cyclic structure containing two oxygen atoms and three boron atoms, making it a versatile building block in modern organic chemistry.

The synthesis of benzyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate typically involves a multi-step process that leverages the principles of boron chemistry. One of the most notable applications of this compound is in the realm of cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This reaction facilitates the formation of carbon-carbon bonds between boronic esters and aryl halides in the presence of palladium catalysts. The dioxaborolane moiety in this compound serves as an excellent leaving group during these reactions, enabling the formation of complex aromatic structures with high precision.

Recent advancements in organoboron chemistry have further highlighted the potential of benzyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate in drug discovery and materials science. Researchers have demonstrated that this compound can be used as a precursor for synthesizing biologically active molecules with potential applications in cancer therapy. For instance, studies have shown that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines without significantly affecting healthy cells. These findings underscore its potential as a lead compound for developing novel anticancer agents.

In addition to its role in therapeutic development, benzyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate has also found applications in the synthesis of advanced materials. Its ability to participate in cross-coupling reactions makes it an invaluable tool for constructing functional polymers and nanoparticles. For example, recent research has explored its use in creating stimuli-responsive materials that can undergo structural changes in response to external stimuli such as light or temperature. These materials hold promise for applications in sensors and drug delivery systems.

The structural versatility of benzyl 3-(4,4,5,5-tetramethyl-1,3,dioxaborolan-2-yl)benzoate is further exemplified by its utility in click chemistry. Click reactions are known for their efficiency and selectivity under mild conditions. By incorporating this compound into click reaction protocols researchers have been able to develop new strategies for assembling complex molecular architectures with unprecedented ease.

In conclusion benzyl 3-(4455-tetramethyl-132-dioxaborolan-2 yl benzoate represents a pivotal advancement in modern organic chemistry. Its unique properties make it an indispensable tool for exploring new frontiers in drug discovery materials science and chemical synthesis. As research continues to uncover its full potential this compound will undoubtedly play a critical role in shaping the future of chemical innovation.